lithium(1+) ion 6-methylimidazo[1,5-a]pyrimidine-8-carboxylate

• IUPAC Name: lithium;6-methylimidazo[1,5-a]pyrimidine-8-carboxylate
• InChI: InChI=1S/C8H7N3O2.Li/c1-5-10-6(8(12)13)7-9-3-2-4-11(5)7;/h2-4H,1H3,(H,12,13);/q;+1/p-1
• InChI Key: NYYWLUIWDYYGIF-UHFFFAOYSA-M
• Canonical SMILES: [Li+].CC1=NC(=C2N1C=CC=N2)C(=O)[O-]
• Molecular Formula: C8H6LiN3O2
• Molecular Weight: 183.1 g/mol

Description

Lithium (1+) ion 6-methylimidazo[1,5-a]pyrimidine-8-carboxylate, or LiMP8 for short, is an important chemical compound used in a variety of scientific research applications. It is a derivative of the 6-methylimidazo[1,5-a]pyrimidine (MIP) family of compounds and is a lithium salt of the carboxylate anion. LiMP8 has a number of unique properties that make it well-suited for use in scientific research, including its ability to form strong complexes with other molecules, its high solubility in aqueous solutions, and its low toxicity.

Mechanism of Action

The mechanism of action of LiMP8 is not fully understood, but it is believed to involve the formation of strong complexes with other molecules. It is believed that LiMP8 forms strong complexes with other molecules, such as metal ions, due to its ability to form strong hydrogen bonds with other molecules. Additionally, LiMP8 is believed to interact with other molecules through electrostatic interactions, such as ion-dipole interactions, and through van der Waals forces.
Biochemical and Physiological Effects
LiMP8 has been shown to have a number of biochemical and physiological effects, including its ability to increase the activity of certain enzymes, its ability to inhibit certain enzymes, and its ability to modulate the activity of certain receptors. It has been shown to increase the activity of certain enzymes, such as protein kinases and phosphatases, which are important for the regulation of cell signaling pathways. Additionally, LiMP8 has been shown to inhibit certain enzymes, such as phosphodiesterases, which are involved in the breakdown of certain molecules. Finally, LiMP8 has been shown to modulate the activity of certain receptors, such as G-protein coupled receptors, which are involved in the regulation of various physiological processes.

Advantages and Limitations for Lab Experiments

LiMP8 has a number of advantages and limitations for use in laboratory experiments. One of the main advantages of LiMP8 is its high solubility in aqueous solutions, which makes it well-suited for use in a variety of laboratory experiments. Additionally, LiMP8 is relatively non-toxic, which makes it safe to use in laboratory experiments. However, LiMP8 is relatively expensive, which can be a limitation for some laboratory experiments. Additionally, LiMP8 is relatively unstable, which can limit its use in some laboratory experiments.

Future Directions

There are a number of potential future directions for LiMP8 research. One potential direction is the development of new methods for synthesizing LiMP8, such as the use of solid-phase synthesis or the use of catalytic systems. Additionally, research could be conducted to further understand the mechanism of action of LiMP8, as well as to develop new applications for LiMP8. Finally, research could be conducted to develop new methods for studying the biochemical and physiological effects of LiMP8, such as the use of molecular modeling or the use of high-throughput screening techniques.

Synthesis Methods

LiMP8 can be synthesized using a variety of methods, including the reaction of 6-methylimidazo[1,5-a]pyrimidine and lithium hydroxide in aqueous solution. This reaction is typically carried out in an aqueous solution of methanol and water, and the resulting product is a white solid. The reaction can also be carried out in aqueous solution of ethanol and water, but the yield is typically lower. The reaction can also be carried out in organic solvents, such as dimethylformamide or dimethyl sulfoxide, but the yields are typically lower than those obtained in aqueous solutions.

Scientific Research Applications

LiMP8 has a number of scientific research applications, including its use as a reagent for the synthesis of other compounds, its use as a complexing agent for metal ions, and its use in the study of biochemical and physiological processes. It has been used as a reagent for the synthesis of other compounds, such as the synthesis of polymers and polymeric materials. It has also been used as a complexing agent for metal ions, such as zinc, copper, and nickel. Additionally, LiMP8 has been used in the study of biochemical and physiological processes, such as the study of cell signaling pathways, the study of enzyme-catalyzed reactions, and the study of drug-receptor interactions.